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Compound of Interest

Compound Name: Tricos-22-enoyl chloride

Cat. No.: B15424956

In-Depth Technical Guide: Tricos-22-enoyl
chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Tricos-22-enoyl chloride, a long-
chain acyl chloride derived from Tricos-22-enoic acid. Due to the limited direct experimental
data on Tricos-22-enoyl chloride, this document synthesizes information from its parent
carboxylic acid and general knowledge of long-chain acyl chlorides. It covers chemical
properties, potential synthesis protocols, and inferred biological significance, offering a
foundational resource for researchers interested in the application of this compound in
chemical synthesis and life sciences.

Chemical Identification and Properties

While a specific CAS number for Tricos-22-enoyl chloride is not readily available in public
databases, its chemical identity can be derived from its parent fatty acid, Tricos-22-enoic acid.

Table 1: Chemical and Physical Properties
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Property Value Source
Parent Acid

IUPAC Name Tricos-22-enoic acid [1]

CAS Number 65119-95-1 [1]12113]
Molecular Formula C23H4402 [1]
Molecular Weight 352.60 g/mol [1][3]
Physical State Solid [3]
Color White [3]
Melting Point 76 °C [3]

Acyl Chloride Derivative

Predicted IUPAC Name Tricos-22-enoyl chloride

Predicted Molecular Formula C23H43CIO

Predicted Molecular Weight 371.04 g/mol

Note: Properties for Tricos-22-enoyl chloride are predicted based on the known properties of
Tricos-22-enoic acid and the chemical transformation from a carboxylic acid to an acyl chloride.

Synthesis and Experimental Protocols

The synthesis of Tricos-22-enoyl chloride from Tricos-22-enoic acid can be achieved through
standard methods for converting carboxylic acids to acyl chlorides. The choice of chlorinating
agent is crucial and depends on the desired purity and scale of the reaction.

General Synthesis of Long-Chain Acyl Chlorides

Long-chain acyl chlorides are typically synthesized by treating the corresponding carboxylic
acid with a chlorinating agent. Common reagents for this conversion include thionyl chloride
(SOCIz2), oxalyl chloride ((COCI)2), and phosphorus trichloride (PClI3).

A general laboratory-scale procedure using thionyl chloride is as follows:
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve Tricos-22-enoic acid in an inert solvent such as toluene or dichloromethane.

» Addition of Chlorinating Agent: Slowly add an excess of thionyl chloride to the solution at
room temperature. The reaction is typically performed in a fume hood due to the evolution of
HCl and SOz gases.

o Reaction Conditions: The reaction mixture is then heated to reflux and maintained at that
temperature for several hours until the evolution of gas ceases, indicating the completion of

the reaction.

 Purification: The excess thionyl chloride and solvent are removed under reduced pressure.
The resulting crude Tricos-22-enoyl chloride can be purified by distillation under high
vacuum to prevent decomposition, which is a common issue with long-chain acyl chlorides.

Tricos-22-enoic Acid
Inert Solvent 5 . 3 . 5 Purification N X
T }:451 Reaction Mixture H Heating (Reflux) }—b{ Crude Tricos-22-enoyl chloride H (Vacuum Distillation) Pure Tricos-22-enoyl chloride
Thionyl Chloride (SOCI2)

Click to download full resolution via product page

Caption: General workflow for the synthesis of Tricos-22-enoyl chloride.

Potential Biological Significance and Research
Applications

The biological roles of Tricos-22-enoyl chloride have not been directly investigated. However,
insights can be drawn from its parent molecule, Tricos-22-enoic acid, and other very-long-chain
fatty acids (VLCFAs). VLCFAs are known to be involved in various cellular processes.
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Inferred Biological Context

VLCFAs are precursors for the synthesis of complex lipids such as ceramides and
sphingolipids, which are integral components of cell membranes and are involved in cell
signaling. The acyl chloride form, being highly reactive, could be utilized as a chemical probe to
study the enzymes involved in VLCFA metabolism or to synthesize modified lipids for

investigating lipid-protein interactions and signaling pathways.

Cellular Metabolism Synthetic Probe Application
Tricos-22-enoic Acid Tricos-22-enoyl chloride
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Caption: Inferred biological context and potential research applications.

Handling and Safety

Acyl chlorides are reactive compounds and should be handled with appropriate safety
precautions. They are sensitive to moisture and will hydrolyze to the corresponding carboxylic
acid and hydrochloric acid. Therefore, all manipulations should be carried out under anhydrous
conditions. Personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn at all times. All work should be conducted in a well-ventilated fume hood.
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Conclusion

Tricos-22-enoyl chloride represents a potentially valuable chemical tool for researchers in
lipid biology and synthetic chemistry. While direct experimental data is scarce, this guide
provides a foundational understanding based on established chemical principles and the
known properties of its parent fatty acid. Further research is warranted to fully elucidate the
properties and applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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